Cas no 1228631-27-3 (Benzyl 3-Fluoro-4-hydroxypiperidine-1-carboxylate cis- and trans-mixture(1:1))

Benzyl 3-Fluoro-4-hydroxypiperidine-1-carboxylate (cis- and trans-mixture, 1:1) is a fluorinated piperidine derivative commonly used as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both cis- and trans-isomers in equal proportions enhances its versatility in stereoselective reactions. The fluorine substituent and hydroxyl group provide reactive sites for further functionalization, making it valuable for medicinal chemistry applications. The benzyl carboxylate moiety offers stability while allowing deprotection under mild conditions. This compound is particularly useful in the development of bioactive molecules, including CNS-targeting drugs, due to the piperidine scaffold's prevalence in pharmacologically active compounds. Its well-defined isomeric ratio ensures reproducible results in synthetic workflows.

Benzyl 3-Fluoro-4-hydroxypiperidine-1-carboxylate cis- and trans-mixture(1:1) structure

1228631-27-3 structure

Product Name:Benzyl 3-Fluoro-4-hydroxypiperidine-1-carboxylate cis- and trans-mixture(1:1)

CAS No:1228631-27-3

MF:C₁₃H₁₆FNO₃

MW:253.26944732666

MDL:MFCD12032097

CID:4563990

PubChem ID:49761206

Update Time:2025-05-28

Benzyl 3-Fluoro-4-hydroxypiperidine-1-carboxylate cis- and trans-mixture(1:1) Chemical and Physical Properties

Names and Identifiers

- BENZYL 3-FLUORO-4-HYDROXYPIPERIDINE-1-CARBOXYLATE Cis- and Trans-Mixture(1:1)
- benzyl 3-fluoro-4-hydroxypiperidine-1-carboxylate
- 1-Piperidinecarboxylic acid, 3-fluoro-4-hydroxy-, phenylmethyl ester
- rel-(Benzyl (3R,4R)-3-fluoro-4-hydroxypiperidine-1-carboxylate)
- (3R,4R)-Benzyl 3-fluoro-4-hydroxypiperidine-1-carboxylate
- SB10836
- 1-Piperidinecarboxylic acid, 3-fluoro-4-hydroxy-, phenylmethyl ester, (3S,4S)-
- AKOS027440902
- SB13120
- 913574-95-5
- MFCD18632648
- cis-1-cbz-3-fluoro-4-hydroxypiperidine
- AS-84286
- (3R,4S)-1-Cbz-3-fluoropiperidin-4-ol
- E84385
- DB-186909
- 1228631-27-3
- SB10835
- BENZYL3-FLUORO-4-HYDROXYPIPERIDINE-1-CARBOXYLATE
- benzyl (3R,4S)-3-fluoro-4-hydroxy-piperidine-1-carboxylate
- 913574-96-6
- EN300-3233189
- SB10837
- trans-Benzyl 3-fluoro-4-hydroxypiperidine-1-carboxylate
- trans-1-cbz-3-fluoro-4-hydroxypiperidine
- SCHEMBL1964531
- CS-0378177
- SY099071
- SB13119
- MFCD12032097
- SB10838
- Benzyl 3-Fluoro-4-hydroxypiperidine-1-carboxylate cis- and trans-mixture(1:1)
- MDL： MFCD12032097
- Inchi： 1S/C13H16FNO3/c14-11-8-15(7-6-12(11)16)13(17)18-9-10-4-2-1-3-5-10/h1-5,11-12,16H,6-9H2
- InChI Key： RKRKELORNFODMN-UHFFFAOYSA-N
- SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC(O)C(F)C1

Computed Properties

Exact Mass: 253.11142153g/mol
Monoisotopic Mass: 253.11142153g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 281
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 49.8Å²

Benzyl 3-Fluoro-4-hydroxypiperidine-1-carboxylate cis- and trans-mixture(1:1) Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Benzyl 3-Fluoro-4-hydroxypiperidine-1-carboxylate cis- and trans-mixture(1:1) Pricemore >>

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TRC	B535715-10mg	Benzyl 3-Fluoro-4-hydroxypiperidine-1-carboxylate cis- and trans-mixture(1:1)	1228631-27-3		10mg	$ 50.00	2022-06-07
TRC	B535715-50mg	Benzyl 3-Fluoro-4-hydroxypiperidine-1-carboxylate cis- and trans-mixture(1:1)	1228631-27-3		50mg	$ 210.00	2022-06-07
TRC	B535715-100mg	Benzyl 3-Fluoro-4-hydroxypiperidine-1-carboxylate cis- and trans-mixture(1:1)	1228631-27-3		100mg	$ 295.00	2022-06-07
Chemenu	CM381711-1g	benzyl 3-fluoro-4-hydroxypiperidine-1-carboxylate	1228631-27-3	CM381711	1g	$462	2022-09-03
abcr	AB313587-100 mg	Benzyl 3-fluoro-4-hydroxypiperidine-1-carboxylate; 95%	1228631-27-3		100MG	€393.40	2022-03-03
Alichem	A129004070-1g	Benzyl 3-fluoro-4-hydroxypiperidine-1-carboxylate	1228631-27-3	97%	1g	$400.00	2023-09-03
eNovation Chemicals LLC	Y1239234-500mg	benzyl 3-fluoro-4-hydroxypiperidine-1-carboxylate	1228631-27-3	95%	500mg	$405	2024-06-05
eNovation Chemicals LLC	Y1239234-1g	benzyl 3-fluoro-4-hydroxypiperidine-1-carboxylate	1228631-27-3	95%	1g	$660	2024-06-05
eNovation Chemicals LLC	Y1239234-5g	benzyl 3-fluoro-4-hydroxypiperidine-1-carboxylate	1228631-27-3	95%	5g	$1980	2024-06-05
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